Cas no 1005338-80-6 (N/A)

N/A structure
N/A structure
Product Name:N/A
CAS No:1005338-80-6
MF:C14H14O5
MW:262.257964611053
CID:2060238
PubChem ID:24770505
Update Time:2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

    • Terrestrol E
    • 2-[[4-hydroxy-3-(hydroxymethyl)phenoxy]methyl]benzene-1,4-diol
    • 2-((4-Hydroxy-3-(Hydroxymethyl)Phenoxy)Methyl)Benzene-1,4-Diol
    • CHEMBL256964
    • CHEBI:203505
    • 1005338-80-6
    • N/A
    • Inchi: 1S/C14H14O5/c15-7-9-6-12(2-4-13(9)17)19-8-10-5-11(16)1-3-14(10)18/h1-6,15-18H,7-8H2
    • InChI Key: ZFWUTOCTSAZAKK-UHFFFAOYSA-N
    • SMILES: OCC1C(O)=CC=C(OCC2C(O)=CC=C(O)C=2)C=1

Computed Properties

  • Exact Mass: 262.08412354Da
  • Monoisotopic Mass: 262.08412354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.845
  • Topological Polar Surface Area: 90.2Ų
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